![molecular formula C12H14ClNO B6258618 2-chloro-N-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]acetamide CAS No. 220831-97-0](/img/no-structure.png)
2-chloro-N-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]acetamide
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Description
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]acetamide involves the reaction of 1-tetralone with chloroacetyl chloride followed by reduction with lithium aluminum hydride and subsequent reaction with ammonium chloride.", "Starting Materials": [ "1-tetralone", "chloroacetyl chloride", "lithium aluminum hydride", "ammonium chloride" ], "Reaction": [ "1-tetralone is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form 2-chloro-N-(1-tetralonyl)acetamide.", "The resulting product is then reduced with lithium aluminum hydride to form 2-chloro-N-(1-tetralonyl)ethylamine.", "Finally, the product is reacted with ammonium chloride in the presence of a catalyst such as palladium on carbon to form 2-chloro-N-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]acetamide." ] } | |
CAS RN |
220831-97-0 |
Product Name |
2-chloro-N-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]acetamide |
Molecular Formula |
C12H14ClNO |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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